Cas no 878722-43-1 (7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one)

• Product Name: 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one
• CAS No: 878722-43-1
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6251125
• PubChem ID: 6493437
• Update Time: 2025-07-19

7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one
• 878722-43-1
• HMS1699I16
• 7-(3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• SR-01000918313-1
• F3230-0037
• AP-124/43383627
• 7-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy]-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
• AKOS016315779
• SR-01000918313
• 7-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• VU0606092-1
• 7-[3-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-hydroxypropoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• AKOS000740113

• Inchi： 1S/C19H21N3O4/c1-11-20-12(2)22(21-11)9-13(23)10-25-14-6-7-16-15-4-3-5-17(15)19(24)26-18(16)8-14/h6-8,13,23H,3-5,9-10H2,1-2H3
• InChI Key： XNVXILALCIJAQJ-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C=CC(=CC1=2)OCC(CN1C(C)=NC(C)=N1)O)=O

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one

Comprehensive Overview of 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one (CAS No. 878722-43-1)

The compound 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one, identified by its CAS No. 878722-43-1, is a highly specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug development. Its unique structural features, including the cyclopentacchromen-4-one core and the 3,5-dimethyl-1H-1,2,4-triazol-1-yl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, which could pave the way for novel therapeutic interventions.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one, due to their versatility in drug design. The presence of the 1,2,4-triazole ring in this compound is particularly noteworthy, as this scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in searches for "1,2,4-triazole derivatives in drug discovery" and "cyclopentacchromen-4-one applications," reflecting the compound's relevance in contemporary research.

One of the most frequently asked questions about CAS No. 878722-43-1 revolves around its synthetic pathway. The synthesis of this compound typically involves multi-step organic reactions, including the introduction of the 2-hydroxypropoxy side chain and the subsequent coupling with the 3,5-dimethyl-1H-1,2,4-triazol-1-yl group. Such synthetic strategies are often discussed in forums and research papers, highlighting the compound's complexity and the ingenuity required for its preparation. Keywords like "synthesis of triazole-containing chromenones" and "advanced organic synthesis techniques" are commonly associated with this topic.

The pharmacological potential of 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one is another area of intense investigation. Preliminary studies suggest that this compound may interact with specific protein targets, making it a viable candidate for the treatment of metabolic disorders. This aligns with the current trend in biomedical research, where there is a high demand for "small molecule inhibitors for metabolic diseases" and "novel enzyme modulators." The compound's ability to influence enzymatic pathways could position it as a key player in next-generation therapeutics.

From a structural perspective, the cyclopentacchromen-4-one framework in CAS No. 878722-43-1 is structurally analogous to several naturally occurring flavonoids, which are known for their antioxidant and anti-inflammatory properties. This resemblance has sparked interest in exploring the compound's potential as a "flavonoid mimic" or "bioactive chromenone derivative." Such inquiries are particularly prevalent in academic circles, where the focus is on harnessing the therapeutic benefits of natural product-inspired molecules.

In addition to its biomedical applications, 7-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-hydroxypropoxy-1H,2H,3H,4H-cyclopentacchromen-4-one has also been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that determine its suitability for pharmaceutical formulations. Searches related to "drug-like properties of heterocyclic compounds" and "optimizing molecular solubility" often cite this compound as a case study, underscoring its importance in drug development workflows.

The future of CAS No. 878722-43-1 looks promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. As the scientific community continues to explore the untapped potential of triazole- and chromenone-based compounds, this molecule is likely to remain a focal point of innovation. Whether it's through "structure-activity relationship studies" or "high-throughput screening," the compound's journey from the lab to the clinic is one that many researchers are eagerly following.